Cas no 1214363-71-9 (2'-Fluoro-4-iodo-2-(trifluoromethyl)biphenyl)

• Product Name: 2'-Fluoro-4-iodo-2-(trifluoromethyl)biphenyl
• CAS No: 1214363-71-9
• MF: C₁₃H₇F₄I
• MW: 366.092769861221
• CID: 4790866
• Update Time: 2025-05-26

2'-Fluoro-4-iodo-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-fluoro-4-iodo-2-(trifluoromethyl)biphenyl
• 2'-Fluoro-4-iodo-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F4I/c14-12-4-2-1-3-10(12)9-6-5-8(18)7-11(9)13(15,16)17/h1-7H
• InChI Key： BLMRLFAHHCQAHC-UHFFFAOYSA-N
• SMILES： IC1C=CC(C2C=CC=CC=2F)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 2'-Fluoro-4-iodo-2-(trifluoromethyl)biphenyl

Introduction to 2'-Fluoro-4-iodo-2-(trifluoromethyl)biphenyl (CAS No. 1214363-71-9)

2'-Fluoro-4-iodo-2-(trifluoromethyl)biphenyl (CAS No. 1214363-71-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of fluorine, iodine, and trifluoromethyl groups, which endow it with a range of desirable properties, including enhanced solubility, metabolic stability, and biological activity.

The molecular structure of 2'-Fluoro-4-iodo-2-(trifluoromethyl)biphenyl consists of a biphenyl core with a fluorine atom at the 2' position, an iodine atom at the 4 position, and a trifluoromethyl group at the 2 position. This arrangement provides a robust platform for further chemical modifications and derivatizations, making it an attractive starting material for the synthesis of complex molecules.

In the realm of medicinal chemistry, 2'-Fluoro-4-iodo-2-(trifluoromethyl)biphenyl has been explored as a key intermediate in the development of novel pharmaceuticals. The presence of the trifluoromethyl group is particularly noteworthy, as it can significantly influence the pharmacokinetic properties of drug candidates. Recent studies have shown that this group can enhance lipophilicity and metabolic stability, thereby improving the overall drug-like properties of the molecule.

The iodine atom in 2'-Fluoro-4-iodo-2-(trifluoromethyl)biphenyl also plays a crucial role in its applications. Iodinated compounds are often used as radiolabeling agents in nuclear medicine and imaging techniques. The ability to incorporate radioactive isotopes of iodine into this molecule makes it a valuable tool for diagnostic and therapeutic purposes. Additionally, the iodine atom can be readily substituted with other functional groups through various chemical reactions, further expanding its utility in drug discovery.

The fluorine atom at the 2' position adds another layer of complexity to the molecule. Fluorinated compounds are known for their enhanced biological activity and reduced toxicity compared to their non-fluorinated counterparts. This property makes 2'-Fluoro-4-iodo-2-(trifluoromethyl)biphenyl an ideal candidate for the development of potent and selective drugs targeting various diseases.

In materials science, 2'-Fluoro-4-iodo-2-(trifluoromethyl)biphenyl has found applications in the synthesis of advanced materials with unique electronic and optical properties. The combination of fluorine and trifluoromethyl groups can significantly alter the electronic structure of polymers and small molecules, leading to improved performance in devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent research has also focused on the use of 2'-Fluoro-4-iodo-2-(trifluoromethyl)biphenyl in the development of new catalysts and ligands for asymmetric synthesis. The high reactivity and selectivity offered by this compound make it a valuable reagent in organic synthesis, enabling the efficient production of enantiomerically pure compounds with high yields.

In conclusion, 2'-Fluoro-4-iodo-2-(trifluoromethyl)biphenyl (CAS No. 1214363-71-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and catalysis. Its unique combination of functional groups provides a robust platform for further chemical modifications and derivatizations, making it an essential building block in modern research and development efforts. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.